Cas no 38155-18-9 (L-Phenylalanine, N-L-leucyl-, methyl ester)

• Product Name: L-Phenylalanine, N-L-leucyl-, methyl ester
• CAS No: 38155-18-9
• MF: C₁₆H₂₄N₂O₃
• MW: 292.374
• CID: 1488167
• Update Time: 2023-03-25

L-Phenylalanine, N-L-leucyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-L-leucyl-, methyl ester
• methyl L-leucyl-L-phenylalaninate
• DJBPSNXKZLENEZ-KBPBESRZSA-N
• (S)-Methyl 2-((S)-2-amino-4-methylpentanamido)-3-phenylpropanoate
• L-Phenylalanine, L-leucyl-, methyl ester

• Inchi： InChI=1S/C16H24N2O3/c1-11(2)9-13(17)15(19)18-14(16(20)21-3)10-12-7-5-4-6-8-12/h4-8,11,13-14H,9-10,17H2,1-3H3,(H,18,19)/t13-,14-/m0/s1
• InChI Key： DJBPSNXKZLENEZ-KBPBESRZSA-N
• SMILES： CC(C[C@H](N)C(N[C@H](C(OC)=O)CC1=CC=CC=C1)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 457.4±40.0 °C(Predicted)
• pka: 13.74±0.46(Predicted)